Cas no 856646-07-6 ((R)-1-(2,5-Dimethylphenyl)ethanamine hydrochloride)

(R)-1-(2,5-Dimethylphenyl)ethanamine hydrochloride structure
856646-07-6 structure
Product Name:(R)-1-(2,5-Dimethylphenyl)ethanamine hydrochloride
CAS No:856646-07-6
MF:C10H16ClN
MW:185.693741798401
MDL:MFCD12757569
CID:1030363
PubChem ID:53484696
Update Time:2025-04-20

(R)-1-(2,5-Dimethylphenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(2,5-Dimethylphenyl)ethanamine hydrochloride
    • (1R)-1-(2,5-dimethylphenyl)ethanamine,hydrochloride
    • (1R)-1-(2,5-DIMETHYLPHENYL)ETHYLAMINE-HCL
    • (R)-1-(2,5-Dimethylphenyl)ethamine hydrochloride
    • SCHEMBL4935478
    • AKOS015923081
    • (1R)-1-(2,5-dimethylphenyl)ethanamine;hydrochloride
    • (1r)-1-(2,5-dimethylphenyl)ethylamine HCl
    • DTXSID50704147
    • 856646-07-6
    • (R)-1-(2,5-Dimethylphenyl)ethanaminehydrochloride
    • [(1r)-1-(2,5-dimethylphenyl)ethyl]amine hydrochloride
    • (1R)-1-(2,5-Dimethylphenyl)ethan-1-amine--hydrogen chloride (1/1)
    • DS-019399
    • MDL: MFCD12757569
    • Inchi: 1S/C10H15N.ClH/c1-7-4-5-8(2)10(6-7)9(3)11;/h4-6,9H,11H2,1-3H3;1H/t9-;/m1./s1
    • InChI Key: XQDCTHGENBYORR-SBSPUUFOSA-N
    • SMILES: Cl.N[C@H](C)C1C=C(C)C=CC=1C

Computed Properties

  • Exact Mass: 185.0971272g/mol
  • Monoisotopic Mass: 185.0971272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 122
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

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